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Compound of Interest

Compound Name: Antimony iron oxide (SbFeO4)

CAS No.: 15600-71-2

Cat. No.: B098953

Get Quote

Executive Summary
This application note details the synthesis, characterization, and deployment of Iron Antimonate

(FeSbO₄) and Sb-doped Fe₂O₃ as high-efficiency, visible-light-driven photocatalysts. While

traditional hematite (

-Fe₂O₃) suffers from rapid charge recombination and poor conduction band positioning, the
incorporation of Antimony (Sb) creates a mixed-oxide system with a tunable band gap (~2.0–
2.4 eV) and enhanced charge carrier separation.

This guide is specifically tailored for researchers investigating the environmental fate of

pharmaceuticals. We provide a validated protocol for the degradation of recalcitrant antibiotics

(e.g., Tetracycline) using FeSbO₄, addressing the critical "Green Chemistry" requirements in

modern drug development pipelines.
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Why Antimony Iron Oxide?
Pure Iron(III) oxide has a band gap of ~2.1 eV but fails in catalytic efficiency due to a short hole

diffusion length (2–4 nm). Incorporating Antimony (

) into the lattice or forming a stoichiometric FeSbO₄ compound offers three decisive
advantages:

Structural Stabilization: FeSbO₄ crystallizes in a rutile-type structure (P4₂/mnm), where FeO₆

and SbO₆ octahedra alternate. This specific geometry facilitates anisotropic charge transport,

reducing electron-hole recombination.

Band Gap Engineering: The hybridization of O

orbitals with Fe

and Sb

orbitals modifies the valence band edge, maintaining visible light absorption while shifting the
band potentials to be more favorable for Reactive Oxygen Species (ROS) generation.

Surface Acidity: Sb sites increase surface Lewis acidity, enhancing the adsorption of polar

pharmaceutical molecules—a prerequisite for efficient surface catalysis.

Photocatalytic Mechanism
The mechanism relies on the excitation of electrons from the Valence Band (VB) to the

Conduction Band (CB) under visible light (

nm).
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Figure 1: Charge transfer pathway in FeSbO₄ under visible light irradiation. Note the dual

pathway of direct hole oxidation and ROS-mediated degradation.

Synthesis Protocols
We present two distinct pathways. Method A (Hydrothermal) is recommended for high-surface-

area nanoparticles (10–20 nm). Method B (Sol-Gel) is preferred for creating thin films or when

precise stoichiometric doping is required.
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Method A: Hydrothermal (Nanocrystals) Method B: Sol-Gel (Citrate)
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Figure 2: Comparative workflow for Hydrothermal vs. Sol-Gel synthesis of FeSbO₄.

Detailed Protocol: Hydrothermal Synthesis of FeSbO₄
Precursor Prep: Dissolve 0.01 mol

and 0.01 mol

in 40 mL of absolute ethanol. Stir for 30 min.

Precipitation: Dropwise add

(25%) until pH reaches ~9. A brownish precipitate will form.
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Thermal Treatment: Transfer suspension to a Teflon-lined stainless steel autoclave (fill factor

70%). Heat at 180°C for 24 hours.

Purification: Centrifuge the product (5000 rpm, 10 min). Wash 3x with DI water and 1x with

ethanol to remove chloride/ammonium ions.

Crystallization: Dry at 80°C, then calcine in a muffle furnace at 600°C for 2 hours (Ramp

rate: 5°C/min). Note: Temperatures >800°C may cause Sb volatilization.

Characterization Framework
To ensure scientific integrity, the synthesized material must meet specific physicochemical

criteria before use in degradation assays.

Technique Parameter to Validate Expected Result (FeSbO₄)

XRD Crystal Phase

Pure Rutile phase (JCPDS 84-

1658). Peaks at

.

UV-Vis DRS
Band Gap (

)

Absorption edge ~550–600

nm. Tauc plot should yield

.

XPS Oxidation States

Fe

at ~711 eV (

); Sb

at ~540 eV (

).

BET Surface Area

Hydrothermal:

; Sol-Gel:

.
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Protocol: Photocatalytic Degradation of Tetracycline
This protocol simulates the treatment of pharmaceutical wastewater. Tetracycline (TC) is used

as the model pollutant due to its stability and relevance in drug development environmental

safety studies.

Experimental Setup
Reactor: 250 mL Pyrex beaker with water-cooling jacket (maintain 25°C).

Light Source: 300W Xenon arc lamp with a 420 nm cut-off filter (to ensure visible light only).

Catalyst Loading: 1.0 g/L (Optimized for light penetration vs. active sites).

Step-by-Step Procedure
Preparation: Prepare 100 mL of Tetracycline solution (20 mg/L). Add 100 mg of FeSbO₄

powder.

Dark Adsorption (Critical): Stir the suspension in the dark for 30 minutes.

Why? To establish adsorption-desorption equilibrium. If omitted, initial concentration drops

will be falsely attributed to photodegradation.

Irradiation: Turn on the Xenon lamp. Maintain magnetic stirring at 500 rpm.

Sampling: Withdraw 3 mL aliquots at 0, 15, 30, 60, 90, and 120 minutes.

Separation: Centrifuge aliquots immediately (10,000 rpm, 5 min) to remove catalyst.

Analysis: Measure absorbance of the supernatant at

using a UV-Vis spectrophotometer.

Calculation
Calculate degradation efficiency (

):
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Where

is the concentration after dark adsorption, and

is concentration at time

.

Troubleshooting & Optimization
Issue: Low Activity.

Cause: High electron-hole recombination.

Fix: Add a sacrificial electron acceptor (e.g.,

, 10 mM) to the reaction to scavenge electrons and boost

production.

Issue: Catalyst Leaching.

Cause: pH is too acidic (< pH 3).

Fix: Adjust initial pH to neutral (pH 6–7). FeSbO₄ is stable in neutral/alkaline conditions but

Fe may leach in strong acids.

Issue: Blue Shift in Absorbance.

Insight: If the

of Tetracycline shifts during degradation, it indicates the formation of N-demethylated
intermediates rather than full mineralization. Confirm with TOC (Total Organic Carbon)
analysis.
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Title: Visible-Light-Induced Photocatalytic Activity in FeNbO₄/FeSbO₄ Nanoparticles.
Context: Provides the basis for the hydrothermal protocol and calcination temper

Source:

Pharmaceutical Degradation

Title: Photocatalytic degradation of tetracycline antibiotics using mixed metal oxides.
Context: Supports the protocol for drug pollutant removal.

Source:

Sol-Gel Methodology

Title: Synthesis of mixed oxide photocatalysts by citr

Context: Reference for the citric acid complexing steps.[1]

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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